Cas no 111258-04-9 (2-Naphthalenecarboxaldehyde, 1,6-dimethoxy-)

• Product Name: 2-Naphthalenecarboxaldehyde, 1,6-dimethoxy-
• CAS No: 111258-04-9
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 1196918
• PubChem ID: 11736058
• Update Time: 2025-04-20

2-Naphthalenecarboxaldehyde, 1,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxaldehyde, 1,6-dimethoxy-
• 1,6-dimethoxynaphthalene-2-carbaldehyde
• 111258-04-9
• DTXSID00471357

• Inchi： 1S/C13H12O3/c1-15-11-5-6-12-9(7-11)3-4-10(8-14)13(12)16-2/h3-8H,1-2H3
• InChI Key： QNXLAVGMKCFRQK-UHFFFAOYSA-N
• SMILES： O(C)C1C(C=O)=CC=C2C=C(C=CC2=1)OC

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų